Cas no 61864-67-3 (2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)-)

• Product name: 2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)-
• CAS No: 61864-67-3
• MF: C₁₄H₁₀BrNO
• MW: 288.13930273056
• CID: 464165
• PubChem ID: 57372264

2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)-
• 3-(4-bromophenyl)-1-pyridin-2-ylprop-2-en-1-one
• DTXSID00724890
• 3-(4-Bromophenyl)-1-(pyridin-2-yl)prop-2-en-1-one
• 61864-67-3

• Inchi： InChI=1S/C14H10BrNO/c15-12-7-4-11(5-8-12)6-9-14(17)13-3-1-2-10-16-13/h1-10H
• InChI Key： CLHHJNBWPIDDIE-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)C(=O)C=CC2=CC=C(C=C2)Br

Computed Properties

• Exact Mass: 286.9946
• Monoisotopic Mass: 286.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 30Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 29.96